Cas no 847385-90-4 (3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 847385-90-4
• MF: C₁₉H₁₄F₃N₅O₂
• MW: 401.341973781586
• CID: 6103519
• PubChem ID: 20869713
• Update Time: 2025-07-10

3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 3-(3-methoxyphenyl)-6-(3-(trifluoromethyl)benzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3,6-dihydro-3-(3-methoxyphenyl)-6-[[3-(trifluoromethyl)phenyl]methyl]-
• SR-01000133277
• 3-(3-methoxyphenyl)-6-[[3-(trifluoromethyl)phenyl]methyl]triazolo[4,5-d]pyrimidin-7-one
• 3-(3-methoxyphenyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-(3-methoxyphenyl)-6-(3-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• F0656-1034
• 847385-90-4
• SR-01000133277-1
• AKOS001825699

• Inchi： 1S/C19H14F3N5O2/c1-29-15-7-3-6-14(9-15)27-17-16(24-25-27)18(28)26(11-23-17)10-12-4-2-5-13(8-12)19(20,21)22/h2-9,11H,10H2,1H3
• InChI Key： HNSBURQLHWJPSU-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(C(F)(F)F)=C2)C(=O)C2N=NN(C3=CC=CC(OC)=C3)C=2N=1

Computed Properties

• Exact Mass: 401.10995919g/mol
• Monoisotopic Mass: 401.10995919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 573.4±60.0 °C(Predicted)
• pka: -3.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 847385-90-4)

3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively studied for its potential in drug discovery. The molecular structure incorporates several key functional groups, including a methoxyphenyl moiety and a trifluoromethylphenylmethyl substituent, which contribute to its distinct chemical behavior and biological activity.

The CAS No. 847385-90-4 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar chemical characteristics. In the realm of medicinal chemistry, such numerical identifiers are crucial for ensuring precise communication among researchers and for facilitating database searches. The synthesis of this compound involves complex organic transformations that highlight the expertise required in fine chemical synthesis. The presence of both triazole and pyrimidine rings in its structure endows it with potential interactions with biological targets, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one, allowing researchers to predict its binding affinity to various enzymes and receptors. This approach has accelerated the identification of lead compounds for drug development. The methoxyphenyl group is known to enhance lipophilicity and metabolic stability, while the trifluoromethyl substituent often improves binding affinity by increasing electronic density at specific regions of the molecule. These features make this compound particularly interesting for designing inhibitors targeting protein-protein interactions or enzyme catalysis.

The pharmaceutical industry has been increasingly focused on developing small molecule inhibitors that modulate the activity of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The triazolopyrimidine core is a privileged scaffold in this context due to its ability to adopt multiple conformations that can interact favorably with biological targets. Studies have shown that derivatives of this class can exhibit potent inhibitory effects on kinases by occupying active sites or allosteric pockets. The structural flexibility provided by the 1,2,3-triazole ring allows for fine-tuning of pharmacokinetic properties, which is essential for achieving therapeutic efficacy.

In vitro assays have demonstrated that 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one exhibits promising activity against certain kinases at submicromolar concentrations. This suggests that it could serve as a foundation for developing novel therapeutic agents with improved selectivity and reduced side effects compared to existing drugs. Furthermore, the compound’s stability under various physiological conditions enhances its potential as a drug candidate. Researchers are also exploring its interactions with other biological pathways beyond kinases, as modulating multiple targets simultaneously can lead to synergistic therapeutic effects.

The synthesis of this compound presents several challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in simplifying multi-step syntheses while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazolopyrimidine core efficiently. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis process. These efforts align with global initiatives aimed at reducing the environmental impact of pharmaceutical manufacturing.

From a computational perspective, molecular docking studies have been instrumental in understanding how 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one interacts with its intended biological targets. These studies not only predict binding modes but also provide insights into possible covalent modifications that could enhance potency or selectivity. For instance, incorporating fluorine atoms at strategic positions can alter electronic properties and improve pharmacokinetic profiles without significantly altering overall molecular size or shape.

The role of fluorine atoms in medicinal chemistry cannot be overstated; they are frequently incorporated into drug candidates due to their ability to modulate metabolic stability and binding affinity. In particular, trifluoromethyl groups are known to increase lipophilicity and resistance to enzymatic degradation while maintaining strong interactions with biological targets like enzymes and receptors. This makes them invaluable in designing compounds with prolonged half-lives and enhanced bioavailability.

As research continues to uncover new therapeutic targets and mechanisms of disease pathogenesis, 3-(3-methoxyphenyl)-6-{3-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2, 0 triazolopyrimidin - 7 - one (CAS No . 847385 - 90 - 4 ) may find applications beyond traditional kinase inhibition . For example , it could be explored as an antagonist targeting ion channels or as a modulator of epigenetic enzymes involved in gene regulation . The versatility of heterocyclic scaffolds like triazolopyrimidines ensures their continued relevance in drug discovery pipelines across multiple therapeutic areas.

The development of novel pharmaceuticals is an iterative process that relies on both experimental validation and computational modeling . While high-throughput screening remains an essential tool for identifying hits , recent trends suggest a shift toward more targeted approaches based on structural insights . This shift has been facilitated by advances in technologies such as X-ray crystallography , which allows researchers to visualize how small molecules bind to their targets at atomic resolution . Such structural information is critical for optimizing lead compounds like 0 - ( 0 - methoxy phen yl ) - 6 - { 0 - ( trif luoro m eth yl ) phen ylm eth yl } - $ H , $ H ,$ H -$ $ i , i ,$ i -$ tri az o l o$ i -$ $ d p y r im idin e -$ $ i -$ one ( CAS No . $ i$47$38$5-$i$-$i0-$i$i )$ will perform once inside living systems . p > < p > In conclusion , $ i -( i -$ meth oxy phen yl ) -$ i -( trif luoro m eth yl ) phen ylm eth yl ) -$ i -$ $ H ,$ $ H ,$ $ H -$ $ i ,$ i ,$ i -$ tri az o l o$ i -$ $ d p y r im idin e -$ $ i -$ one ( CAS No . $ i$47$38$5-$i$-$i0-$i$i )$ represents an exciting prospect in medicinal chemistry due to its unique structural features and promising biological activities . Its continued investigation holds promise not only for addressing unmet medical needs but also for advancing our understanding of heterocyclic chemistry’s role in drug development . As research progresses , it is likely that new derivatives will emerge with enhanced properties tailored toward specific therapeutic applications , further solidifying this class’ position among leading candidates for future generations of pharmaceuticals . p >